Cas no 79869-74-2 (N,N'-dibenzyl-1-phenylethane-1,2-diamine)
79869-74-2 structure
Product Name:N,N'-dibenzyl-1-phenylethane-1,2-diamine
CAS No:79869-74-2
MF:C22H24N2
MW:316.439365386963
CID:984920
PubChem ID:284840
Update Time:2025-04-20
N,N'-dibenzyl-1-phenylethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- NSC-141134
- NSC141134
- NSC143253
- NSC-143253
- 79869-74-2
- N,N-DIBENZYL-1-PHENYL-ETHANE-1,2-DIAMINE
- DS-002057
- N,N'-dibenzyl-1-phenylethane-1,2-diamine
-
- Inchi: 1S/C22H24N2/c1-4-10-19(11-5-1)16-23-18-22(21-14-8-3-9-15-21)24-17-20-12-6-2-7-13-20/h1-15,22-24H,16-18H2
- InChI Key: PMEZXKXUCLALIY-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)C(C1C=CC=CC=1)CNCC1C=CC=CC=1
Computed Properties
- Exact Mass: 316.193948774g/mol
- Monoisotopic Mass: 316.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 24.1Ų
N,N'-dibenzyl-1-phenylethane-1,2-diamine Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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